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Compound of Interest

Compound Name: 1-(Methylamino)propan-2-ol

CAS No.: 68037-48-9

Cat. No.: B7806384

Get Quote

Executive Summary 1-(Methylamino)propan-2-ol (MAP), a secondary amino-alcohol,

occupies a critical functional niche between primary amines (like Monoethanolamine - MEA)

and tertiary amines (like Methyldiethanolamine - MDEA).[1] Its application spectrum spans from

chiral building blocks in sympathomimetic drug synthesis to energy-efficient solvents for post-

combustion CO₂ capture.[1]

This guide provides a rigorous framework for cross-validating experimental results for MAP.

Unlike standard datasheets, this document focuses on comparative benchmarking, establishing

how MAP performs against industry standards (MEA, MDEA) and detailing the specific

experimental protocols required to verify its purity, reaction kinetics, and thermodynamic

stability.[1]

Part 1: Chemical Identity & Structural Basis[1][2][3]
Before experimental validation, the precise structural identity must be confirmed.[1] In synthesis

from propylene oxide, regioselectivity is the primary variable affecting performance.[1]
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Feature
1-
(Methylamino)prop
an-2-ol (MAP)

Monoethanolamine
(MEA)

N-
Methyldiethanolami
ne (MDEA)

CAS Number 2763-13-5 141-43-5 105-59-9

Amine Class
Secondary (Sterically

Hindered)
Primary (Un-hindered) Tertiary

pKa (Amine) ~9.6 – 9.9 (Est.)[2] 9.44 8.52

Role

Hybrid: Moderate

kinetics, lower

regeneration energy.

[1][2]

Kinetic Standard: Fast

reaction, high energy

penalty.[1][2]

Capacity Standard:

Slow reaction, low

energy.[1][2]

Structural Validation Logic
The synthesis of MAP typically involves the ring-opening of propylene oxide with methylamine.

This reaction is regioselective, not regiospecific.[1] Cross-validation requires distinguishing the

major product (MAP) from the minor regioisomer, 2-(methylamino)propan-1-ol.
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Figure 1: Regioselective synthesis pathway requiring NMR validation to quantify the

MAP/Isomer ratio.

Part 2: Synthesis & Purity Cross-Validation
Protocols
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Trustworthiness in data begins with the input material.[1] Commercial samples often contain up

to 5% of the regioisomer, which significantly alters pKa and reaction kinetics.[1]

Protocol A: Regioisomer Quantification via ¹H-NMR
Objective: Validate that the sample is >98% 1-(Methylamino)propan-2-ol.

Sample Prep: Dissolve 10 mg of MAP in CDCl₃.

Acquisition: Run ¹H-NMR (400 MHz minimum).

Diagnostic Signals (Cross-Validation Points):

MAP (Target): Look for the methyl doublet of the propyl chain at ~1.1 ppm. The methine

proton (CH-OH) will appear as a multiplet at ~3.8 ppm.

Isomer (Impurity): The methyl doublet will shift slightly downfield. Crucially, the methylene

protons (-CH₂-OH) will appear as a distinct doublet/multiplet at ~3.3-3.5 ppm.[1]

Calculation: Integrate the methyl doublets.

Part 3: Performance Benchmarking - CO₂ Capture
Applications
This section benchmarks MAP against MEA (high kinetics) and MDEA (high capacity). The

experimental data below represents a cross-validation baseline for researchers evaluating MAP

as a solvent for Acid Gas Treating.

Reaction Kinetics (Absorption Rate)
MAP acts as a secondary amine.[1] It reacts with CO₂ to form a carbamate, but the reaction is

slower than MEA due to the steric bulk of the N-methyl group.

Mechanism:

[1]

Validation Metric: Second-order rate constant (
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) at 298 K.

Solvent

Rate Constant (

,

)

Kinetic Regime Notes

MEA ~5,000 - 6,000 Fast

Instantaneous

carbamate formation.

[2]

MAP ~500 - 1,500 Moderate

Experimental Target.

Slower than MEA;

faster than MDEA.[1]

[2]

MDEA ~4 - 10 Slow

Base-catalyzed

hydration only (no

carbamate).[2]

Thermodynamic Capacity (VLE)
While MEA is limited to 0.5 mol CO₂/mol amine (stable carbamate), MAP's steric hindrance

may destabilize the carbamate, potentially allowing hydrolysis to bicarbonate (approaching 1.0

mol/mol capacity like MDEA/AMP).[1]

Experimental Protocol for VLE Validation:

Setup: Equilibrium cell (stirred tank) at 40°C.

Procedure: Introduce CO₂ gas stepwise; measure partial pressure (

) vs. liquid loading (

).

Success Criteria:

If
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plateaus at 0.5, MAP behaves like a standard secondary amine (stable carbamate).[1]

If

exceeds 0.6-0.7, the carbamate is hydrolyzing (superior efficiency).

Regeneration Energy (Heat of Absorption)
Lower heat of absorption (

) correlates to lower energy costs for solvent stripping.

Solvent (kJ/mol CO₂) Efficiency Rating

MEA ~85 Low (High Energy Cost)

MAP ~70 - 75 Medium (Balanced)

MDEA ~50 - 60 High (Low Energy Cost)

Part 4: Drug Development Utility - Chiral Synthon
Validation[1]
For pharmaceutical researchers, MAP is a structural analogue to ephedrine precursors.[1] The

critical validation here is optical purity and nucleophilicity.

Chiral Resolution & Derivatization
MAP contains a chiral center at C2.[1] Synthesis from racemic propylene oxide yields racemic

MAP.[1]

Validation Step: Derivatization with Mosher's Acid Chloride followed by ¹⁹F-NMR or Chiral

HPLC.[1]

Application: Used as a backbone for chiral ligands in asymmetric catalysis.[1] The N-methyl

group allows for fine-tuning of steric properties in metal-ligand complexes compared to

primary amino alcohols.
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Part 5: Analytical Cross-Validation Workflow
To ensure "Self-Validating Systems" in your research, follow this decision matrix. This workflow

ensures that observed performance anomalies are not due to impurities or degradation.[1]
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Figure 2: Step-by-step analytical workflow to validate MAP before application testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benchmarking 1-(Methylamino)propan-2-ol: A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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